4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol

• IUPAC Name: 4-[4-fluoro-3-(trifluoromethyl)phenyl]-2-nitrophenol
• InChI: InChI=1S/C13H7F4NO3/c14-10-3-1-7(5-9(10)13(15,16)17)8-2-4-12(19)11(6-8)18(20)21/h1-6,19H
• InChI Key: KJXWUARTLVTKPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)C(F)(F)F)[N+](=O)[O-])O
• Molecular Formula: C13H7F4NO3
• DSSTOX Substance ID: DTXSID00686328
• Molecular Weight: 301.19 g/mol
• CAS No.: 1261924-55-3

Description

4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol is an organic compound that features both fluorine and nitro functional groups. The presence of the trifluoromethyl group (-CF3) and the nitro group (-NO2) on the phenyl ring makes this compound particularly interesting for various chemical applications. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the reactivity and stability of the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol typically involves multiple steps, starting from commercially available precursors. One common method is the nitration of 4-(4-Fluoro-3-trifluoromethylphenyl)phenol. This reaction is usually carried out using a mixture of concentrated sulfuric acid and nitric acid at low temperatures to control the reaction rate and minimize side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure better control over reaction conditions and to enhance safety. The use of catalysts and optimized reaction parameters can also improve yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol can undergo various types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under suitable conditions.

Reduction: The phenolic hydroxyl group can be oxidized to a quinone.

Substitution: The fluorine atoms can be substituted with other nucleophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Conversion to quinones or other oxidized derivatives.

Reduction: Formation of amines or other reduced products.

Substitution: Formation of substituted phenols or other derivatives.

Scientific Research Applications

4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its ability to modulate biological pathways.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol is largely influenced by its functional groups. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact more effectively with biological membranes. The nitro group can participate in redox reactions, potentially leading to the generation of reactive oxygen species (ROS) that can modulate cellular pathways.

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)phenol: Similar in structure but lacks the nitro group.

4-Nitrophenol: Similar in structure but lacks the trifluoromethyl group.

4-Fluoro-2-nitrophenol: Similar in structure but lacks the trifluoromethyl group.

Uniqueness

4-(4-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol is unique due to the presence of both the trifluoromethyl and nitro groups on the phenyl ring. This combination of functional groups imparts distinct electronic properties, making it a valuable compound for various chemical and biological applications.